Cas no 2320142-71-8 (4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine)

• Product Name: 4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine
• CAS No: 2320142-71-8
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5329807
• Update Time: 2025-08-04

4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-((4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)-1,3,4-oxadiazole
• 2-cyclopropyl-5-[[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3,4-oxadiazole
• 4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine

• Inchi： 1S/C17H23N5O2/c1-12-8-15(19-11-18-12)23-10-13-4-6-22(7-5-13)9-16-20-21-17(24-16)14-2-3-14/h8,11,13-14H,2-7,9-10H2,1H3
• InChI Key： YUMFKLIHYIFFIX-UHFFFAOYSA-N
• SMILES： O1C(CN2CCC(COC3C=C(C)N=CN=3)CC2)=NN=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2

Additional information on 4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine

Introduction to 4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine (CAS No. 2320142-71-8)

4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2320142-71-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by a pyrimidine core, which is a common motif in many pharmacologically active agents. The presence of a 5-cyclopropyl-1,3,4-oxadiazole moiety in the molecule introduces additional complexity and functionality, which can influence its interactions with biological targets. The methylpiperidin-4-yl group further enhances the compound's potential for binding to specific receptors or enzymes, thereby modulating various biological pathways.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological systems in innovative ways. The pyrimidine derivatives, including the one described here, have been extensively studied for their potential applications in the treatment of various diseases. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

One of the most intriguing aspects of 4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine is its ability to modulate multiple targets simultaneously. This polypharmacicity can be highly advantageous in therapeutic contexts where complex disease mechanisms are involved. The compound's interaction with different biological receptors and enzymes may provide a more comprehensive approach to treating multifaceted conditions.

Recent studies have highlighted the importance of understanding the structural determinants that govern the biological activity of small molecules. The presence of the 5-cyclopropyl group and the 1,3,4-oxadiazole ring system in this compound suggests that these structural elements play a crucial role in its pharmacological properties. By carefully analyzing these features, researchers can gain insights into how to optimize the compound for better efficacy and selectivity.

The synthesis of 4-({1-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methylpiperidin-4-ylyl}methoxy)-6-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group at the 4-position of the pyrimidine ring adds another layer of complexity to the synthesis process. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity.

In vitro studies have shown that this compound exhibits interesting pharmacological properties. Its ability to inhibit certain enzymes and interact with specific receptors has been demonstrated in preliminary experiments. These findings suggest that 4-({1-(5-cyclopropyl-1,3,4-oxadiazol²-2-ylmethylpiperidin^-4-yl}metthoxyrmethylpiperidin^-4y]}methoxy)-6-methylpyrimidine (CAS No. 2320142^{-71methylpyrimidine (CAS No. 2320142-71methylpyrimidine (CAS No. 2320142-71methylpyrimidine (CAS No. 2320142-71methylpyrimidine (CAS No. 2320142-71methylpyrimidine (CAS No. 2320142-71methylpyrimidine (CAS No.}